Cas no 85410-09-9 (hexahydropentalenone)
hexahydropentalenone structure
Product Name:hexahydropentalenone
CAS No:85410-09-9
MF:C8H10O
MW:122.164402484894
CID:990455
PubChem ID:25079310
Update Time:2025-04-20
hexahydropentalenone Chemical and Physical Properties
Names and Identifiers
-
- hexahydropentalenone
- 2,3,5,6-tetrahydropentalen-1(4H)-one
- F86446
- EN300-751354
- 1,2,3,4,5,6-Hexahydropentalen-1-one
- 3,4,5,6-tetrahydropentalen-1(2H)-one
- EINECS 287-182-7
- NS00124917
- 85410-09-9
- 3,4,5,6-tetrahydro-1(2H)-pentalenone
- 10515-92-1
- 3,4,5,6-tetrahydro-2H-pentalen-1-one
- 2,3,5,6-tetrahydropentalen-1(4H)-one?
- SCHEMBL1338998
-
- Inchi: 1S/C8H10O/c9-8-5-4-6-2-1-3-7(6)8/h1-5H2
- InChI Key: RCMSABHBOBOMFR-UHFFFAOYSA-N
- SMILES: O=C1CCC2CCCC=21
Computed Properties
- Exact Mass: 122.073
- Monoisotopic Mass: 122.073
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.07
- Boiling Point: 236.6°C at 760 mmHg
- Flash Point: 84.1°C
- Refractive Index: 1.521
hexahydropentalenone Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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